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Compound of Interest

Compound Name: L-Tryptophan-15N2

Cat. No.: B1316090

L-Tryptophan-15N2: A Technical Guide for
Researchers

An In-depth Technical Guide on the Core Chemical Properties, Experimental Applications, and
Metabolic Significance of L-Tryptophan-15N2 for Researchers, Scientists, and Drug
Development Professionals.

L-Tryptophan-15N2 is a stable isotope-labeled form of the essential amino acid L-tryptophan.
In this isotopologue, the two nitrogen atoms present in the tryptophan molecule are replaced
with the heavy isotope of nitrogen, *>N. This isotopic substitution makes L-Tryptophan-15N2
an invaluable tool in a wide range of research applications, particularly in the fields of
metabolomics, proteomics, and drug development. Its chemical properties are nearly identical
to those of its unlabeled counterpart, allowing it to be used as a tracer and an internal standard
in complex biological systems without altering the biochemical processes under investigation.

Core Chemical Properties

L-Tryptophan-15N2 shares the same fundamental chemical structure as L-tryptophan, with the
only difference being the isotopic composition of its nitrogen atoms. This subtle change,
however, provides a distinct mass signature that can be readily detected by mass spectrometry
and NMR spectroscopy.
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Property Value Reference
Molecular Formula C11H12°N202 [1]
Molecular Weight 206.21 g/mol [1]

Exact Mass 206.0839 g/mol [2]

CAS Number 204634-20-8 [1]

Isotopic Purity Typically =98% [3]
Chemical Purity Typically =98% [3]
Appearance Solid

Solubility Soluble in water

Metabolic Significance and Signaling Pathways

L-tryptophan is a precursor to a variety of bioactive molecules with critical physiological roles.
The metabolic fate of tryptophan can be traced using L-Tryptophan-15N2, providing insights
into the flux through its major metabolic pathways: the serotonin pathway and the kynurenine
pathway.

» Serotonin Pathway: A minor but crucial pathway where tryptophan is converted into the
neurotransmitter serotonin (5-hydroxytryptamine) and the hormone melatonin. This pathway
is central to the regulation of mood, sleep, and appetite.[4]

o Kynurenine Pathway: This is the major route of tryptophan catabolism, accounting for over
95% of its degradation.[5] This pathway produces several neuroactive and
immunomodulatory metabolites, including kynurenine, kynurenic acid, and quinolinic acid.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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